Cas no 81585-72-0 (Ethanone, 1-(4-bromophenyl)-2-iodo-)

Ethanone, 1-(4-bromophenyl)-2-iodo- structure

81585-72-0 structure

Product name:Ethanone, 1-(4-bromophenyl)-2-iodo-

CAS No:81585-72-0

MF:C_₈H_₆BrIO

MW:324.941113948822

CID:703667

PubChem ID:10236721

Chemical and Physical Properties
Related Products

Ethanone, 1-(4-bromophenyl)-2-iodo- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(4-bromophenyl)-2-iodo-
- 1-(4-bromophenyl)-2-iodoethanone
- SCHEMBL6788006
- CHEMBL1801611
- BDBM50347508
- 81585-72-0
- DTXSID30437062
- PD136231
- Inchi： InChI=1S/C8H6BrIO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4H,5H2
- InChI Key： RNUBOFBGXIQXKN-UHFFFAOYSA-N
- SMILES： C1=CC(=CC=C1C(=O)CI)Br

Computed Properties

Exact Mass: 323.86467g/mol
Monoisotopic Mass: 323.86467g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1Å²
XLogP3: 3.1

Ethanone, 1-(4-bromophenyl)-2-iodo- Related Literature

1. 3-(5-(Benzylideneamino)thiazol-3-yl)-2H-chromen-2-ones: a new class of alkaline phosphatase and ecto-5′-nucleotidase inhibitors†

Aamer Saeed,Syeda Abida Ejaz,Muddasar Shehzad,Sidra Hassan,Mariya al-Rashida,Jamshed Iqbal RSC Adv., 2016,6, 21026-21036
2. 3D microfluidic ex vivo culture of organotypic tumor spheroids to model immune checkpoint blockade

Amir R. Aref,Brandon P. Piel,Chensheng Zhou,Raven Vlahos Coakley,Alan Bartels,Michaela Bowden,Zach Herbert,Sarah Hill,Sean Gilhooley,Jacob Carter,Israel Cañadas,Tran C. Thai,Shunsuke Kitajima,Valeria Chiono Lab Chip, 2018,18, 3129-3143
3. A bio-inspired zinc finger analogue anchored in 2D hexagonal mesoporous silica for room temperature CO2 activation via a hydrogenocarbonate route†

Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
4. 7-Methylguanine: protonation, formation of linkage isomers with trans-(NH3)2PtII, and base pairing properties†

Susana Ibáñez,Radu Silaghi-Dumitrescu,Pablo J. Sanz Miguel,Deepali Gupta,Bernhard Lippert Dalton Trans., 2012,41, 6094-6103
5. A comprehensive review on the molecular dynamics simulation of the novel thermal properties of graphene

Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
6. A 3D topological Dirac semimetal/MoO3 thin film heterojunction infrared photodetector with a current reversal phenomenon†

Ming Yang,Yunkun Yang,Qi Liu,Hongxi Zhou,Jiayue Han,Xiaoyi Xie,Faxian Xiu,Zehua Hu,Ting Yu J. Mater. Chem. C, 2020,8, 16024-16031
7. A 2D porous porphyrin-based covalent organic framework for sulfur storage in lithium–sulfur batteries†

Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421
8. A combined theoretical/experimental study highlighting the formation of carbides on Ru nanoparticles during CO hydrogenation†

Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
9. 10-Hydroxybenzo[h]quinoline: switching between single- and double-well proton transfer through structural modifications†‡

S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
10. A bifunctional cationic metal–organic framework based on unprecedented nonanuclear copper(ii) cluster for high dichromate and chromate trapping and highly efficient photocatalytic degradation of organic dyes under visible light irradiation†

Tian-Rui Zheng,Lin-Lu Qian,Min Li,Zhi-Xiang Wang,Ke Li,Ya-Qian Zhang,Bao-Long Li,Bing Wu Dalton Trans., 2018,47, 9103-9113

81585-72-0 (Ethanone, 1-(4-bromophenyl)-2-iodo-) Related Products

Recommended suppliers

BIOOKE MICROELECTRONICS CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.100kes.com/en

atkchemica

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.atkchemical.com/

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Hefei Zhongkesai High tech Materials Technology Co., Ltd